Cas no 1251104-34-3 (N,2-dimethylcyclopropan-1-amine, Mixture of diastereomers)

• Product Name: N,2-dimethylcyclopropan-1-amine, Mixture of diastereomers
• CAS No: 1251104-34-3
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD16750477
• CID: 5617710
• PubChem ID: 22096197
• Update Time: 2025-06-15

N,2-dimethylcyclopropan-1-amine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• N,2-dimethylcyclopropan-1-amine
• AKOS011685714
• EN300-2964377
• AT34102
• 1251104-34-3
• Cyclopropanamine, N,2-dimethyl-
• N,2-dimethylcyclopropan-1-amine, Mixture of diastereomers

• MDL： MFCD16750477
• Inchi： 1S/C5H11N/c1-4-3-5(4)6-2/h4-6H,3H2,1-2H3
• InChI Key： RHJITQJBHCWZLJ-UHFFFAOYSA-N
• SMILES： N(C)C1CC1C

Computed Properties

• Exact Mass: 85.089149355g/mol
• Monoisotopic Mass: 85.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 51.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.84±0.1 g/cm3(Predicted)
• Boiling Point: 80.6±8.0 °C(Predicted)
• pka: 9.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,2-dimethylcyclopropan-1-amine, Mixture of diastereomers

Comprehensive Overview of N,2-dimethylcyclopropan-1-amine (CAS No. 1251104-34-3) and Its Applications

N,2-dimethylcyclopropan-1-amine, a mixture of diastereomers, is a specialized organic compound with a unique cyclopropane backbone. Its molecular structure, featuring both methyl and amine functional groups, makes it a versatile intermediate in pharmaceutical and agrochemical research. The compound's CAS No. 1251104-34-3 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical synthesis.

In recent years, the interest in cyclopropane derivatives has surged due to their role in drug discovery, particularly in modulating bioavailability and metabolic stability. Researchers frequently search for terms like "cyclopropane amine applications" or "diastereomeric mixtures in drug development", reflecting the compound's relevance in modern medicinal chemistry. Its stereochemical complexity (mixture of diastereomers) also aligns with trends in enantioselective synthesis, a hot topic in green chemistry.

The compound's N,2-dimethyl substitution pattern contributes to its lipophilicity, a property often explored in bioisostere design—a trending concept in AI-assisted molecular modeling. Queries such as "how to improve drug membrane permeability" or "small ring compounds in CNS drugs" highlight its potential in addressing blood-brain barrier challenges. Notably, its cyclopropylamine moiety shares structural features with FDA-approved neurology drugs, sparking innovation in neurodegenerative disease research.

From an industrial perspective, CAS 1251104-34-3 is gaining attention in sustainable manufacturing. The cyclopropane ring's strain energy makes it a candidate for click chemistry applications, frequently searched alongside "high-energy intermediates for material science". Its stability under physiological conditions (pH 7.4) is another focus area, with researchers investigating its use in prodrug linker systems—a solution to targeted drug delivery challenges.

Analytical characterization of this diastereomeric mixture often involves advanced techniques like chiral HPLC or NMR spectroscopy, addressing common search queries like "how to separate cyclopropane diastereomers". The compound's methyl groups provide distinct spectroscopic signatures, facilitating quality control—a critical aspect for compliance with ICH Q3A guidelines in pharmaceutical production.

Emerging applications include its use as a building block for covalent inhibitors, particularly in kinase research where cyclopropylamines serve as warheads. This connects to popular searches about "irreversible inhibitor design principles". Furthermore, its potential in metal-organic frameworks (MOFs) synthesis is being explored, responding to the global interest in porous materials for carbon capture—a sustainability megatrend.

In summary, N,2-dimethylcyclopropan-1-amine (CAS 1251104-34-3) represents a multifaceted tool for researchers tackling challenges from drug discovery to advanced materials. Its diastereomeric nature offers stereochemical diversity, while its compact structure aligns with contemporary needs for molecular efficiency—addressing both scientific curiosity and industrial practicality in today's innovation-driven chemical landscape.